5-amino-6-bromo-1,3-dimethyl-1,3-dihydro-2H-benzimidazol-2-one
Overview
Description
5-amino-6-bromo-1,3-dimethyl-1,3-dihydro-2H-benzimidazol-2-one is a chemical compound with the molecular formula C9H10BrN3O and a molecular weight of 256.1 . It is used in proteomics research .
Molecular Structure Analysis
The InChI code for this compound is 1S/C9H10BrN3O/c1-12-7-3-5(10)6(11)4-8(7)13(2)9(12)14/h3-4H,11H2,1-2H3 . This indicates the specific arrangement of atoms in the molecule.Physical And Chemical Properties Analysis
The compound has a molecular weight of 256.1 . Other specific physical and chemical properties are not available in the searched resources.Scientific Research Applications
Synthesis of Masked Amino Aldehydes
5'-Substituted 2-(2-amino-3-furanyl)-1,3-dimethyl-1H-benzimidazolium bromides, related to the chemical , have been synthesized and shown to be masked amino aldehydes. This involves a process where quaternary salts are reduced to yield 5-substituted 3-(1,3-dimethyl-2,3-dihydro-1H-benzimidazol-2-yl)-2-furanamines, which are precursors for various chemical compounds (Denisenko et al., 2010).
Biological Activities of Derivatives
Benzimidazolone derivatives, closely related to 5-amino-6-bromo-1,3-dimethyl-1,3-dihydro-2H-benzimidazol-2-one, have been studied for their antibacterial, antituberculosis, and antifungal activities. Some of these compounds exhibit significant activity against various microorganisms, indicating their potential in medical and pharmaceutical research (Karale et al., 2015).
Optically Active Amino Acid Derivatives
Research into the synthesis of optically active amino acid derivatives of methylated 5-amino-azaheterocycles, including compounds similar to 5-amino-6-bromo-1,3-dimethyl-1,3-dihydro-2H-benzimidazol-2-one, has been conducted. These compounds have potential applications in the development of new pharmaceuticals, highlighting the versatility of this chemical class (Hasan et al., 2000).
properties
IUPAC Name |
5-amino-6-bromo-1,3-dimethylbenzimidazol-2-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10BrN3O/c1-12-7-3-5(10)6(11)4-8(7)13(2)9(12)14/h3-4H,11H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SXPRALARBJCCIH-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C2=C(C=C(C(=C2)N)Br)N(C1=O)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H10BrN3O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30406399 |
Source
|
| Record name | 5-Amino-6-bromo-1,3-dimethyl-1,3-dihydro-2H-benzimidazol-2-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30406399 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
256.10 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
24786-52-5 |
Source
|
| Record name | 5-Amino-6-bromo-1,3-dimethyl-1,3-dihydro-2H-benzimidazol-2-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30406399 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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